Ethyl 5-amino-4-fluoro-2-methylbenzoate
Description
Ethyl 5-amino-4-fluoro-2-methylbenzoate is a compound with the molecular formula C10H12FNO2 . It has a molecular weight of 197.21 g/mol . This compound has significant potential in various fields of research and industry due to its unique physical and chemical properties.
Molecular Structure Analysis
The InChI code for this compound isInChI=1S/C10H12FNO2/c1-3-14-10(13)7-5-9(12)6(2)4-8(7)11/h4-5H,3,12H2,1-2H3 . The compound has a Canonical SMILES representation of CCOC(=O)C1=C(C=C(C(=C1)N)C)F . Physical And Chemical Properties Analysis
This compound has a molecular weight of 197.21 g/mol . It has a XLogP3-AA value of 1.9, indicating its relative lipophilicity . The compound has one hydrogen bond donor and four hydrogen bond acceptors . Its topological polar surface area is 52.3 Ų . The compound has a rotatable bond count of 3 .Scientific Research Applications
Synthesis and Antitumor Activity
Amino acid ester derivatives containing fluorinated compounds, similar to ethyl 5-amino-4-fluoro-2-methylbenzoate, have been synthesized and tested for their antitumor activities. For example, a series of amino acid ester derivatives containing 5-fluorouracil demonstrated inhibitory effects against leukemia and liver cancer cells, indicating the potential of fluorinated benzoate esters in cancer research (Xiong et al., 2009).
Spectroscopic Properties
The study of the spectroscopic properties of similar compounds has provided valuable information on their behavior in different environments. For instance, ethyl 5-(4-dimethylaminophenyl)-3-amino-2,4-dicyanobenzoate was examined for its photophysical properties, revealing insights into molecular conformations and spectral behavior, which can be crucial for the development of fluorescent probes or materials with specific optical properties (Józefowicz et al., 2007).
Organic Synthesis
In organic synthesis, compounds like this compound serve as building blocks or intermediates for more complex molecules. The ortho-alkylation of anilines, for example, highlights the utility of similar compounds in synthesizing substituted benzoates, which have applications in developing new chemical entities (Gassman & Gruetzmacher, 2003).
Metabolism Studies
Understanding the metabolism of fluorinated compounds is essential for their development as pharmaceuticals. Studies on the metabolism of peptidomimetic inhibitors, which share functional groups with this compound, provide insights into their biotransformation and the identification of metabolites, aiding in the safety and efficacy assessment of potential drug candidates (Zhang et al., 2001).
Properties
IUPAC Name |
ethyl 5-amino-4-fluoro-2-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-3-14-10(13)7-5-9(12)8(11)4-6(7)2/h4-5H,3,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPJZHDFUMVWEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1C)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1566144-55-5 |
Source
|
| Record name | ethyl 5-amino-4-fluoro-2-methylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromo-5-fluoro-1-methyl-1H-benzo[d]imidazol-2(3H)-one](/img/structure/B1381291.png)
![5-Bromo-4-methylbenzo[d]oxazol-2(3H)-one](/img/structure/B1381294.png)
![2-[2-(6-amino-9H-purin-9-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione](/img/structure/B1381302.png)
![(4aS,7aS)-4-((R)-1-phenylethyl)-6-tosylhexahydropyrrolo[3,4-b][1,4]oxazin-3(2H)-one](/img/structure/B1381306.png)
